Cas no 1996612-94-2 (2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid)
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid
- 1996612-94-2
- EN300-1139253
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- Inchi: 1S/C9H5F2NO2S/c10-9(11,8(13)14)6-3-1-2-5-4-12-15-7(5)6/h1-4H,(H,13,14)
- InChI Key: QMJLZVFDRPDCNB-UHFFFAOYSA-N
- SMILES: S1C2C(C=N1)=CC=CC=2C(C(=O)O)(F)F
Computed Properties
- Exact Mass: 229.00090590g/mol
- Monoisotopic Mass: 229.00090590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 78.4Ų
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1139253-0.05g |
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid |
1996612-94-2 | 95% | 0.05g |
$1008.0 | 2023-10-26 | |
| Enamine | EN300-1139253-0.1g |
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid |
1996612-94-2 | 95% | 0.1g |
$1056.0 | 2023-10-26 | |
| Enamine | EN300-1139253-0.25g |
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid |
1996612-94-2 | 95% | 0.25g |
$1104.0 | 2023-10-26 | |
| Enamine | EN300-1139253-0.5g |
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid |
1996612-94-2 | 95% | 0.5g |
$1152.0 | 2023-10-26 | |
| Enamine | EN300-1139253-1.0g |
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid |
1996612-94-2 | 1g |
$1543.0 | 2023-06-09 | ||
| Enamine | EN300-1139253-2.5g |
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid |
1996612-94-2 | 95% | 2.5g |
$2351.0 | 2023-10-26 | |
| Enamine | EN300-1139253-5.0g |
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid |
1996612-94-2 | 5g |
$4475.0 | 2023-06-09 | ||
| Enamine | EN300-1139253-10.0g |
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid |
1996612-94-2 | 10g |
$6635.0 | 2023-06-09 | ||
| Enamine | EN300-1139253-1g |
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid |
1996612-94-2 | 95% | 1g |
$1200.0 | 2023-10-26 | |
| Enamine | EN300-1139253-5g |
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid |
1996612-94-2 | 95% | 5g |
$3479.0 | 2023-10-26 |
2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid
Compound CAS No 1996612-94-2: 2-(1,2-Benzothiazol-7-yl)-2,2-difluoroacetic Acid
The compound with CAS No 1996612-94-2, known as 2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of benzothiazole derivatives, which have gained significant attention in recent years due to their versatile applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The benzothiazole moiety in this compound serves as a key structural element, contributing to its reactivity and functionality.
The difluoroacetic acid component of the molecule introduces additional electronic and steric effects, enhancing its stability and reactivity. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials, including fluorinated polymers and bioactive molecules. Its ability to undergo various chemical transformations makes it a valuable building block in organic synthesis.
One of the most notable aspects of CAS No 1996612-94-2 is its role in the development of novel therapeutic agents. Researchers have explored its potential as an intermediate in the synthesis of antiviral and anticancer drugs. The incorporation of the benzothiazole group has been shown to enhance bioavailability and target specificity, making this compound a promising candidate for drug discovery.
In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to interact with biological systems at multiple levels makes it a potential candidate for the development of pesticides and herbicides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.
The synthesis of CAS No 1996612-94-2 involves a series of carefully designed reactions that ensure high purity and yield. Modern synthetic techniques, including microwave-assisted synthesis and catalytic methods, have significantly improved the efficiency of its production. These methods not only reduce production costs but also minimize environmental impact, aligning with current trends toward sustainable chemical manufacturing.
From a structural perspective, the benzothiazole ring system in this compound provides a rigid framework that facilitates various chemical modifications. The presence of electron-withdrawing groups like difluoroacetic acid further enhances its reactivity, enabling it to participate in a wide range of reactions such as nucleophilic substitutions and electrophilic additions.
Recent research has also explored the use of CAS No 1996612-94-2 in materials science. Its unique electronic properties make it a potential candidate for the development of advanced materials such as fluorinated polymers and optoelectronic devices. The integration of such compounds into material design opens up new possibilities for creating high-performance materials with tailored properties.
In conclusion, CAS No 1996612-94-2, or 2-(1,2-benzothiazol-7-yl)-2,2-difluoroacetic acid, is a multifaceted compound with significant potential across various scientific domains. Its structural uniqueness and reactivity make it an invaluable tool in modern organic synthesis and materials development. As research continues to uncover new applications for this compound, its role in advancing science and technology is expected to grow even further.
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